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Compound of Interest

Compound Name: Boc-Asp-OH-15N
CAS No.: 204523-15-9
Cat. No.: B1591071
Get Quote
. J

Executive Summary & Core Safety Directive
Boc-Asp-OH-15N (N-
-t-Butoxycarbonyl-L-aspartic acid,

N-labeled) is a stable isotope-labeled amino acid derivative used primarily in NMR studies and
proteomic mass spectrometry standards.

CRITICAL OPERATIONAL NOTE: Do NOT dispose of this material as radioactive waste. The

N isotope is a stable, non-radioactive isotope found in natural abundance (0.37%) in all living
systems. Disposing of this material via radioactive waste streams is a regulatory violation that
incurs unnecessary costs and logistical burdens. Treat this substance as Chemical Waste only.

Chemical Profile & Hazard Identification[1][2]
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Specification

Chemical Name

Boc-Asp-OH-15N (N-Boc-L-aspartic acid-15N)

CAS Number

13726-67-5 (Unlabeled parent); Labeled

variants vary

Isotope Status

Stable (Non-Radioactive)

Physical State

White to off-white powder

Hazard Class

Irritant (Skin/Eye/Respiratory) - Not P-listed or
U-listed

Reactivity

Acid Sensitive (Boc group decomposes in

strong acid)

Storage Class

11 - Combustible Solids

Waste Stream Decision Matrix

Effective disposal requires segregating the material based on its physical state and chemical

environment. Use the following logic flow to determine the correct protocol.
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Start: Waste ldentification

Is the waste Solid or Liquid?

Powder/Resin \ Solution/Filtrate

Solid Waste Liguid Waste

Does it contain Strong Acids

, . 5
Is it Pure/Expired Powder~ (e.g., TFA, HCI)?

PROTOCOLA:
Solid Chemical Waste

YES: High Risk

NO: Solvent Waste

CRITICAL HAZARD:
Boc Decomposes -> Gas (Isobutylene)
Do NOT cap tightly immediately

PROTOCOL B:
Solvent Waste Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Boc-Asp-OH-15N waste streams. Note the critical
gas evolution path for acidic mixtures.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1591071/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-boc-asp-oh-15n
https://www.benchchem.com/product/b1591071/docs?utm_src=pdf-body#proper-disposal-procedures-for-boc-asp-oh-15n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Protocols
PROTOCOL A: Solid Waste (Pure Substance)

Applicability: Expired powder, spilled material, or excess weighing residue.
e Segregation: Do not mix with strong oxidizers or active metals.[1]

o Containerization: Place the solid material in a clear, chemically compatible polyethylene or
glass container.

o Labeling: Affix a hazardous waste label.

o Constituents: "Boc-Asp-OH-15N" (Write out full chemical name if space permits: N-Boc-
Aspartic Acid).

o Hazard Checkbox: Mark "Irritant” or "Toxic" depending on local EHS definitions for amino
acid derivatives (generally Irritant).

» Disposal: Hand over to your facility's chemical waste management team for incineration.

PROTOCOL B: Liquid Waste (Reaction Mixtures)

Applicability: Filtrates from peptide synthesis (SPPS), dissolved stocks, or HPLC waste.

SCIENTIFIC CONTEXT (The "Why"): The Boc (tert-butyloxycarbonyl) protecting group is acid-
labile.[2] In the presence of strong acids (like Trifluoroacetic acid - TFA), it undergoes cleavage
to form Isobutylene gas and CO..

Risk: If you dissolve Boc-Asp-OH in TFA and immediately cap the waste bottle tightly, the
evolved gas can pressurize the container, leading to explosion or rupture.

Steps:

« ldentify Solvents: Determine if the carrier solvent is Halogenated (e.g., DCM) or Non-
Halogenated (e.g., DMF, Methanol).

» Acid Neutralization (If applicable): If the waste contains TFA or HCI, allow the solution to
stand in a fume hood with the cap loosely threaded (vented) for 24 hours to allow gas
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evolution to complete.

o Consolidation: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

o Documentation: List "Boc-Asp-OH" as a trace contaminant on the carboy tag.

PROTOCOL C: Container Disposal (RCRA Empty)

Applicability: Empty glass vials or shipping bottles.

Per EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only after
specific cleaning.[3][4]

1. Empty Contents 2. Add Solvent 3 3. Agitate & Pour Repeat Steps 2-3 Deface Label
(Pour/Scrape) (Water/Methanol) into Waste Stream (Total 3 Times) & Recycle/Trash

Click to download full resolution via product page

Figure 2: The Triple Rinse workflow required to declassify a chemical container as hazardous
waste.[5][4][6]

o Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue
(Methanol or Ethanol is recommended for Boc-amino acids).

o Collect Rinsate: Pour all three rinses into the Liquid Waste stream (Protocol B).
o Deface: Cross out the label or remove it entirely.

o Discard: Place the dry, open container in the glass recycling or trash, depending on local lab
policy.

Emergency Procedures

o Spill (Solid): Sweep up carefully to avoid dust generation. Wear nitrile gloves and a standard
lab coat. Place in a sealed bag for disposal as solid waste.

» Spill (Liquid): Absorb with vermiculite or standard spill pads. If the solvent is flammable (e.g.,
Acetone/DMF), turn off ignition sources.
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e EXxposure:
o Skin: Wash with soap and water for 15 minutes.

o Eyes: Flush with water for 15 minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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asp-oh-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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